Cas no 445262-96-4 (2,4-Pentadienoicacid,2-(acetylamino)-,methylester(9CI))

2,4-Pentadienoicacid,2-(acetylamino)-,methylester(9CI) structure
445262-96-4 structure
Product Name:2,4-Pentadienoicacid,2-(acetylamino)-,methylester(9CI)
CAS No:445262-96-4
MF:C8H11NO3
MW:169.177842378616
CID:929543
PubChem ID:12135399
Update Time:2025-04-19

2,4-Pentadienoicacid,2-(acetylamino)-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentadienoicacid,2-(acetylamino)-,methylester(9CI)
    • 445262-96-4
    • 548490-77-3
    • SCHEMBL714059
    • DB-255146
    • Methyl (2z)-2-acetamido-2,4-pentadienoate
    • Inchi: 1S/C8H11NO3/c1-4-5-7(8(11)12-3)9-6(2)10/h4-5H,1H2,2-3H3,(H,9,10)/b7-5-
    • InChI Key: DRLOHFUGXAHKLH-ALCCZGGFSA-N
    • SMILES: O(C)C(/C(=C/C=C)/NC(C)=O)=O

Computed Properties

  • Exact Mass: 169.07400
  • Monoisotopic Mass: 169.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.40000
  • LogP: 0.75630
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